Cas no 90523-28-7 (1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-)

• Product Name: 1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-
• CAS No: 90523-28-7
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 749836
• PubChem ID: 71327446
• Update Time: 2025-04-19

1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-
• 1-(3,5-diacetyl-1,3,5,7-tetrazocan-1-yl)ethanone
• DTXSID00756515
• 1,1',1''-(1,3,5,7-Tetrazocane-1,3,5-triyl)tri(ethan-1-one)
• 90523-28-7

• Inchi： 1S/C10H18N4O3/c1-8(15)12-4-11-5-13(9(2)16)7-14(6-12)10(3)17/h11H,4-7H2,1-3H3
• InChI Key： WCFDFFXQJMPPBT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CN(C(C)=O)CNCN(C(C)=O)C1

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 73Ų